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Compound of Interest

Compound Name: Sodium 2-formylbenzenesulfonate

Cat. No.: B086834 Get Quote

An In-depth Technical Guide to Sodium 2-
formylbenzenesulfonate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Sodium 2-
formylbenzenesulfonate, a versatile organic compound with significant applications in various

industrial and research sectors. This document details its chemical identity, properties,

synthesis, purification, and key applications, with a focus on information relevant to scientific

and research professionals.

Chemical Identity: Synonyms and Alternative Names
Sodium 2-formylbenzenesulfonate is known by a variety of names in chemical literature and

commerce. A comprehensive list of its synonyms and alternative identifiers is provided below to

aid in literature searches and material sourcing.
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Identifier Type Identifier

Systematic Name Sodium 2-formylbenzenesulfonate

CAS Number 1008-72-6[1]

Common Synonyms 2-Sulfobenzaldehyde sodium salt[1]

Benzaldehyde-2-sulfonic acid sodium salt[1]

Sodium o-sulfonate benzaldehyde[2]

o-Formylbenzenesulfonic acid sodium salt[3]

Sodium benzaldehyde-2-sulfonate

Sodium o-benzaldehydesulfonate

Sodium 2-formyl-benzolsulfonate[1]

Benzenesulfonic acid, 2-formyl-, sodium salt

Abbreviation OBSA[3]

Physicochemical Properties
A summary of the key physicochemical properties of Sodium 2-formylbenzenesulfonate is

presented in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.sigmaaldrich.com/US/en/product/aldrich/12050
https://www.sigmaaldrich.com/US/en/product/aldrich/12050
https://www.sigmaaldrich.com/US/en/product/aldrich/12050
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8696216.htm
https://emcochemicals.com/obsa-2-formyl-benzenesulfonic-acid-sodium-salt/
https://www.sigmaaldrich.com/US/en/product/aldrich/12050
https://emcochemicals.com/obsa-2-formyl-benzenesulfonic-acid-sodium-salt/
https://www.benchchem.com/product/b086834?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086834?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₇H₅NaO₄S[1]

Molecular Weight 208.17 g/mol [1][4]

Appearance
White to light yellow or beige crystalline powder.

[2][3]

Solubility Soluble in water (1 g/10 mL).[1][5]

Stability

Stable under normal conditions, but is air

sensitive and incompatible with strong oxidizing

agents.[5]

Storage Store in an inert atmosphere at 2-8°C.[5]

Experimental Protocols
Synthesis
Sodium 2-formylbenzenesulfonate is typically synthesized via the sulfonation of o-

chlorobenzaldehyde. The following protocol is a generalized procedure based on common

industrial methods.[2]

Reaction Scheme:
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Reactants

o-chlorobenzaldehyde

Reaction Mixture

Sodium sulfite (Na2SO3)

Catalyst (e.g., KI or surfactant)

Water (H2O)

Heating (e.g., 170°C) Crude Product Purification Sodium 2-formylbenzenesulfonate

Click to download full resolution via product page

Caption: Synthesis of Sodium 2-formylbenzenesulfonate.

Materials:

o-chlorobenzaldehyde

Sodium sulfite (Na₂SO₃)

Catalyst: Potassium iodide (KI) or a surfactant (e.g., polyethylene glycol)

Water

Procedure:

In a suitable reactor, combine o-chlorobenzaldehyde, sodium sulfite, catalyst, and water.

Heat the mixture under pressure to approximately 170°C.[6]
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Maintain the reaction at this temperature for several hours to ensure complete conversion.

After the reaction is complete, cool the mixture and proceed with purification.

Note: The use of a surfactant as a catalyst can simplify the production process by enabling a

one-step synthesis.[6]

Purification
A common method for the purification of Sodium 2-formylbenzenesulfonate is

recrystallization.

Workflow:

Extraction

Crude Product

Extraction Mixture

Boiling Ethanol (EtOH)

Filtration 1

Insoluble Impurities

Ethanolic Solution Evaporation Dry Residue Recrystallization from Water (H2O) Purified Sodium 2-formylbenzenesulfonate

Click to download full resolution via product page

Caption: Purification of Sodium 2-formylbenzenesulfonate.

Procedure:

Extract the crude product with boiling ethanol.

Filter the hot solution to remove any insoluble impurities.

Evaporate the ethanol to dryness to obtain the sodium salt.

Recrystallize the sodium salt from a small volume of hot water.
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Cool the solution to induce crystallization, collect the crystals by filtration, and dry.

This process yields purified Sodium 2-formylbenzenesulfonate as prisms or plates.[2]

Analytical Methods
High-performance liquid chromatography (HPLC) is a suitable method for the analysis of

Sodium 2-formylbenzenesulfonate. A reverse-phase method can be employed with a C18

column and a mobile phase consisting of acetonitrile, water, and an acid such as phosphoric

acid or formic acid for MS compatibility.[7]

Applications in Research and Development
Sodium 2-formylbenzenesulfonate serves as a key intermediate in the synthesis of various

commercially important compounds.

Synthesis of Fluorescent Whitening Agents
It is a primary precursor for the synthesis of fluorescent whitening agent CBS-X, which is widely

used in detergents and the textile industry.[2]

Synthesis of Triphenylmethane Dyes
This compound is also a crucial building block in the production of triphenylmethane dyes.[2]

Modification of Biopolymers
Sodium 2-formylbenzenesulfonate reacts with chitosan in the presence of sodium

cyanoborohydride to yield N-benzyl derivatives, offering a pathway to modify the properties of

this biopolymer.[1][2]

Logical Relationship:
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Key Applications

Sodium 2-formylbenzenesulfonate
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Caption: Key applications of Sodium 2-formylbenzenesulfonate.

Spectroscopic Data
The identity and purity of Sodium 2-formylbenzenesulfonate can be confirmed using various

spectroscopic techniques.

Technique Observed Features

¹H NMR
Spectral data is available and can be used for

structural confirmation.[8]

IR Spectroscopy
The presence of aldehyde and sulfonate

functional groups can be confirmed.

This guide provides a foundational understanding of Sodium 2-formylbenzenesulfonate for

research and development purposes. For specific applications, further optimization of the

described protocols may be necessary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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